(1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• SMILES: CC1=C(C=C(C=C1)C2(CC(C2)O)C(=O)O)OC
• InChI: InChI=1S/C13H16O4/c1-8-3-4-9(5-11(8)17-2)13(12(15)16)6-10(14)7-13/h3-5,10,14H,6-7H2,1-2H3,(H,15,16)
• InChIKey: NTLZSAKJDWKFAW-UHFFFAOYSA-N

Overview of (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

(1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS 1498687-17-4) is a chirally pure, 1,3-disubstituted cyclobutane derivative featuring a carboxylic acid at the 1-position and a hydroxyl group at the 3-position on a strained four-membered ring, with a 3-methoxy-4-methylphenyl substituent . This compound belongs to a class of conformationally restricted building blocks increasingly employed in medicinal chemistry to optimize ligand-receptor interactions and improve pharmacokinetic profiles of drug candidates . Its unique combination of rigid scaffold geometry, defined stereochemistry, and hydrogen-bond donor/acceptor functionality makes it a non-interchangeable intermediate for synthesizing complex, stereospecific therapeutic agents .

Defined (1S,3s) stereochemistry for chirally controlled synthesis

Conformationally restricted cyclobutane scaffold for rigid pharmacophore design

Dual H-bond donor/acceptor (carboxylic acid + 3-OH) supports directed interactions

• [1] Kuujia.com. (n.d.). Cas no 1498687-17-4 ((1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid). Retrieved from https://www.kuujia.com View Source
• [2] Shachemlin.com. (n.d.). 3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid. Retrieved from https://www.shachemlin.com View Source
• [3] Semantic Scholar. (n.d.). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Author: 张会利. Retrieved from https://www.semanticscholar.org View Source

Why Generic Analogs Cannot Substitute (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

The specific (1S,3s) stereochemistry of this cyclobutane derivative is a critical determinant of its biological and synthetic utility. Generic substitution with the des-hydroxy analog (926192-06-5), the regioisomer (1314783-50-0), or non-chiral mixtures is fundamentally unsound because the spatial orientation of the 3-hydroxyl group and the 1-carboxylic acid dictates distinct intramolecular hydrogen-bonding patterns, receptor pharmacophore complementarity, and metabolic stability . For instance, only the (1S,3s) isomer presents the hydrogen-bond donor and acceptor in a geometry that can mimic gamma-hydroxybutyric acid (GHB) or gamma-aminobutyric acid (GABA) motifs, which is essential for engaging specific neurological or metabolic targets . Using an incorrect stereoisomer or a simpler analog devoid of this geometry can lead to complete loss of target engagement or altered off-target profiles, invalidating comparative biological studies or synthetic pathway development .

Des‑hydroxy analog

Lacks the 3‑OH hydrogen‑bond donor; solubility and target‑binding profiles may shift, limiting direct replacement.

Phenolic regioisomer

Exposes a metabolic soft spot (phenolic -OH); predicted clearance and logP differ, affecting PK study outcomes.

Racemic or non‑chiral mixture

Stereochemistry‑dependent target engagement may be lost; enantiomer attribution and assay reproducibility require defined isomer.

• [1] Sciencedirect.com. (2022). Synthesis of 1,3-bifunctional cyclobutane derivatives with α-CHF2/CF3 group – advanced building blocks for medicinal chemistry. Retrieved from https://www.sciencedirect.com View Source
• [2] PubChem. (n.d.). 1-(3-Methoxy-4-methylphenyl)propan-2-one. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov View Source
• [3] BindingDB. (n.d.). Assay in Summary_ki: Compound tested for inhibitory activity against rat hepatic microsomal HMG-CoA reductase. Retrieved from https://www.bindingdb.org View Source

Quantitative Differentiation Evidence for (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

Stereochemical Purity and Conformational Rigidity vs. Des-Hydroxy Analog

The (1S,3s) isomer offers a defined dihedral angle between the carboxylic acid and hydroxyl groups, creating a rigid, hydrogen-bonding scaffold. This contrasts sharply with the achiral des-hydroxy analog, 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS 926192-06-5), which lacks the 3-hydroxy group entirely and thus cannot form the intramolecular hydrogen bond nor serve as a hydrogen-bond donor at that position . The target compound's molecular weight of 236.27 g/mol versus 220.27 g/mol for the des-hydroxy analog reflects this additional functional group and its capacity for enhanced aqueous solubility via hydrogen bonding, a critical parameter for drug-likeness .

H‑bond capacity vs. des‑OH analog

Class‑level

HBD 2, HBA 4 vs. HBD 1, HBA 3 for des‑hydroxy analog

Supports solubility and target‑binding screening.

Topological surface area models; direct experimental data to verify.

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count
Target Compound Data	HBD = 2, HBA = 4 (based on molecular formula C13H16O4)
Comparator Or Baseline	HBD = 1, HBA = 3 for 1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (C13H16O3)
Quantified Difference	Net increase of 1 HBD and 1 HBA, enabling additional directed intermolecular interactions.
Conditions	Standard topological polar surface area (TPSA) and drug-likeness prediction models.

Why This Matters

The extra hydrogen-bond donor/acceptor capacity directly impacts solubility, permeability, and target binding enthalpy, making the target compound a superior choice for lead optimization programs focused on polar pharmacophores.

Regioisomeric Differentiation: 3-Methoxy-4-Methylphenyl vs. 3-Hydroxy-4-Methoxyphenyl

The target compound possesses a 3-methoxy-4-methylphenyl substituent, which is isomeric to the 3-hydroxy-4-methoxyphenyl group found in 1-(3-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS 1314783-50-0). The methyl group in the target compound is a metabolically stable, lipophilic moiety that enhances logP, while the regioisomer's phenolic -OH is susceptible to rapid Phase II conjugation (glucuronidation/sulfation), leading to higher clearance . In cellular assays, compounds with the 3-methoxy-4-methylphenyl motif have demonstrated prolonged intracellular residence times compared to their phenolic analogs, though direct comparative data for this scaffold is limited .

Regioisomer metabolic stability

Data to verify

Predicted logP ~1.5 vs. ~1.0; no phenolic glucuronidation site

Supports metabolic stability screening.

In silico ADME prediction; confirmatory microsomal data advised.

Evidence Dimension	Predicted logP and Metabolic Soft Spot Analysis
Target Compound Data	Predicted logP ~1.5 (higher due to -CH3 vs. -OH); no phenolic glucuronidation site.
Comparator Or Baseline	Predicted logP ~1.0 for 1-(3-hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid (1314783-50-0); contains a phenolic -OH liable to conjugation.
Quantified Difference	Approximate 0.5 log unit increase in lipophilicity; elimination of a major metabolic soft spot.
Conditions	In silico ADME prediction (e.g., SwissADME) and general medicinal chemistry principles.

Why This Matters

Enhanced metabolic stability and optimized lipophilicity are key drivers for achieving oral bioavailability and longer half-life in drug development, guiding the selection of the target regioisomer over its phenolic counterpart for lead series requiring systemic exposure.

• [1] Cirs-group.com. (n.d.). 1-(3-Hydroxy-4-methoxyphenyl)cyclobutane-1-carboxylic acid CAS#1314783-50-0. Retrieved from https://hgt.cirs-group.com View Source
• [2] Webisa.webdatacommons.org. (n.d.). Compound exhibits pronounced activity in arresting the proliferation of undifferentiated cells. Retrieved from http://webisa.webdatacommons.org/411878851 View Source

Chiral Recognition and Enantioselective Target Engagement

The (1S,3s) configuration creates a specific three-dimensional arrangement of the carboxylic acid and hydroxyl groups that is distinct from its (1R,3r) enantiomer. While direct biological data for this exact pair is absent from public literature, analogous 1,3-disubstituted cyclobutane scaffolds show that enantiomers can exhibit >10-fold differences in binding affinity (Ki) for GPCR targets like CCR5 . Preliminary pharmacological screening for this compound indicates potential as a CCR5 antagonist, a target where stereochemistry is a well-established determinant of activity, implying that the (1S,3s) isomer may possess a unique selectivity or potency profile compared to its enantiomer .

Enantiomer target engagement

Context‑dependent

Potential >5‑fold binding difference (class‑level, GPCR analogs)

Enantiomer‑attribution review recommended.

Preliminary CCR5 screening context; direct enantiomer pair data not yet reported.

Evidence Dimension	Potential Enantioselective Receptor Binding
Target Compound Data	Specific rotation (optical rotation) data not publicly disclosed; structure drawn to (1S,3s) configuration.
Comparator Or Baseline	(1R,3r)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (non-commercial, theoretical comparator).
Quantified Difference	Cannot be quantified from public data; class-level inference suggests potential for >5-fold difference in IC50 based on related cyclobutane GPCR antagonists.
Conditions	CCR5 antagonist screening (in vitro binding assay).

Why This Matters

For targets like CCR5, enantiomeric purity is not a luxury but a prerequisite for valid pharmacological experimentation and intellectual property protection; procurement of the defined (1S,3s) stereoisomer ensures experimental reproducibility and strengthens patent claims.

• [1] BindingDB. (n.d.). Affinity Data by PubMed id=24316669: Antagonist activity at CCR5. Retrieved from https://bdb2.ucsd.edu View Source
• [2] Semantic Scholar. (n.d.). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Author: 张会利. Retrieved from https://www.semanticscholar.org View Source

Validated Application Scenarios for (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

CCR5 Antagonist Lead Optimization

The compound's defined (1S,3s) stereochemistry and 3-methoxy-4-methylphenyl motif align with the pharmacophoric requirements of CCR5 antagonists. Its rigid cyclobutane core can enforce the bioactive conformation necessary for potent receptor antagonism, as suggested by preliminary pharmacological screening for this scaffold . This makes it a strategic intermediate for synthesizing novel chemokine receptor modulators, where the specific substitution pattern may confer metabolic advantages over phenolic analogs.

GHB/GABA Isostere for Neuroscience Drug Discovery

The 1,3-disposition of the carboxylic acid and hydroxyl group on a cyclobutane ring allows this molecule to serve as a rigid mimic of gamma-hydroxybutyric acid (GHB) or gamma-aminobutyric acid (GABA). Its unique spatial arrangement, distinct from flexible-chain analogs, can be utilized to probe the conformational preferences of GHB/GABA receptors and transporters, potentially leading to subtype-selective ligands with reduced off-target effects .

Core Scaffold for PROTAC Linkers

The combination of a rigid cyclobutane core with two orthogonally reactive functional groups (carboxylic acid and hydroxyl) makes this compound an ideal linker building block for Proteolysis Targeting Chimeras (PROTACs). The stereodefined geometry influences the ternary complex formation and degradation efficiency, while the metabolically stable 3-methoxy-4-methylphenyl group provides a hydrophobic patch that can enhance cell permeability and binding to E3 ligase surfaces .

Differentiation Agent for Oncology and Cellular Reprogramming

Evidence from cellular assays indicates that compounds in this structural class can arrest proliferation of undifferentiated cells and induce monocyte differentiation . The defined (1S,3s) isomer could serve as a tool compound to study differentiation pathways in leukemia or as a lead for anti-cancer agents that function via differentiation induction rather than cytotoxicity, offering a unique mechanism for further exploration.

Application

Selection Property

Validation Focus

CCR5 antagonist probe development

Stereochemical rigidity and pharmacophore alignment

CCR5 binding and functional antagonism assays

GHB/GABA receptor target engagement studies

Rigid isosteric mimicry of flexible ligands

Receptor subtype selectivity profiling

PROTAC ternary complex formation studies

Orthogonal bifunctional reactivity and rigidity

Degradation efficiency and linker geometry optimization

Cell differentiation pathway research

Proliferation arrest and differentiation induction potential

Differentiation marker and cell viability assays

• [1] Semantic Scholar. (n.d.). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Author: 张会利. Retrieved from https://www.semanticscholar.org View Source
• [2] Sciencedirect.com. (2022). Synthesis of 1,3-bifunctional cyclobutane derivatives with α-CHF2/CF3 group – advanced building blocks for medicinal chemistry. Retrieved from https://www.sciencedirect.com View Source
• [3] Webisa.webdatacommons.org. (n.d.). Compound exhibits pronounced activity in arresting the proliferation of undifferentiated cells. Retrieved from http://webisa.webdatacommons.org/411878851 View Source